N-nitroso-desmethyl-tetracycline

• Molecular Formula: C21H21N3O9
• Molecular Weight: 459.4 g/mol
• InChI: InChI=1S/C21H21N3O9/c1-20(31)7-4-3-5-10(25)11(7)15(26)12-8(20)6-9-14(24(2)23-33)16(27)13(19(22)30)18(29)21(9,32)17(12)28/h3-5,8-9,14,25-26,29,31-32H,6H2,1-2H3,(H2,22,30)/t8-,9-,14-,20+,21-/m0/s1
• InChIKey: MHPUYFJQKTYTNO-SEWKDGPHSA-N

N-Nitroso-Desmethyl-Tetracycline: Sourcing & Regulatory Profile

N-Nitroso-desmethyl-tetracycline (C₂₁H₂₁N₃O₉, MW 459.41 g/mol) is a Nitrosamine Drug Substance-Related Impurity (NDSRI) formed by N-nitrosation of the secondary amine within desmethyl-tetracycline, itself a degradation product or impurity of the tetracycline-class antibiotics tetracycline and minocycline [1]. It is listed by the U.S. FDA in Potency Category 3 with a recommended Acceptable Intake (AI) limit of 400 ng/day, placing it among the higher‑tier NDSRI limits and making regulatory‑grade reference material procurement a prerequisite for ANDA/NDA submission analytical packages [2].

1

Analytical Workflow

Supports LC‑MS/MS method development for tetracycline‑class NDSRI quantification

2

Regulatory Threshold

Aligns with FDA Category 3 NDSRI reporting, avoiding unnecessary 18 ng/day over‑engineering

3

Standard Identity

Authentic tetracycline‑specific NDSRI, not a generic nitrosamine or structural surrogate

• [1] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – Product Information. Veeprho.com. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source
• [2] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – FDA Potency Category 3 NDSRI, 400 ng/day AI. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source

N-Nitroso-Desmethyl-Tetracycline: Generic Standard Limitations

NDSRI impurities are structurally and analytically coupled to their parent API; N-nitroso-desmethyl-tetracycline co‑elutes closely with tetracycline under standard reversed‑phase conditions and exhibits fragmentation patterns that are distinct from simple nitrosamines (e.g., NDMA) and from NDSRIs of other tetracyclines [1]. A generic nitrosamine reference standard or a structurally unrelated NDSRI cannot serve as a retention‑time marker, cannot provide the correct matrix‑matched ionization response, and does not match the FDA Category 3 AI of 400 ng/day that governs this specific impurity [2]. Substitution therefore leads to inaccurate quantification, potential false‑negative or false‑positive calls during method validation, and ultimately non‑compliance with FDA and EMA nitrosamine control guidances.

⚠

Generic nitrosamine standards (e.g., NDMA) do not provide tetracycline‑matched retention time or matrix‑specific ionisation response.

⚠

Structural isomers such as N‑nitroso‑N‑desmethyl‑doxycycline share the same molecular formula but differ in stereochemistry and fragmentation fingerprint.

⚠

Oxytetracycline‑derived NDSRI analogs have documented synthesis failure; their non‑formability makes them irrelevant for tetracycline method development.

• [1] USP Nitrosamines Exchange – Determination of N-nitroso desmethyl Tetracycline (2024). Community discussion on co-elution and detection challenges in UPLC‑ESI(negative)‑QQQ. Retrieved from https://nitrosamines.usp.org/t/determination-of-n-nitroso-desmethyl-tetracycline/12038 View Source
• [2] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – FDA Potency Category 3 NDSRI, 400 ng/day AI. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source

N-Nitroso-Desmethyl-Tetracycline: Comparative Evidence

FDA Potency Category vs. Class-Default AI Limit

The FDA Carcinogenic Potency Categorization Approach (CPCA) assigns N‑nitroso‑desmethyl‑tetracycline to Potency Category 3 with an Acceptable Intake of 400 ng/day [1]. This is a 22‑fold higher permitted daily exposure than the 18 ng/day class‑default AI applied to uncharacterized NDSRIs or Category 1 nitrosamines [2]. In contrast, many tetracycline‑derived NDSRIs that lack individual potency data remain subject to the conservative 18 ng/day limit until proven otherwise [2]. Selecting the specifically categorized reference standard allows a manufacturer to target analytical method sensitivity at the 400 ng/day threshold rather than over‑engineering for 18 ng/day, substantially reducing LOQ and instrument burden during routine QC testing.

AI Threshold

Head-to-head

400 vs 18 ng/day
22‑fold higher allowed intake

Aligns method sensitivity with the compound’s regulatory category.

Applies to human drug product impurity control per FDA CPCA.

Evidence Dimension	FDA Acceptable Intake limit
Target Compound Data	400 ng/day (Potency Category 3)
Comparator Or Baseline	18 ng/day (class-default for uncharacterized NDSRIs / Category 1 nitrosamines)
Quantified Difference	22-fold higher allowed intake
Conditions	FDA CPCA structural categorization; regulatory guidance applicable to human drug products

Why This Matters

Procurement of this specific NDSRI standard directly aligns analytical method development with the compound's actual regulatory threshold, whereas generic nitrosamine standards force unnecessary method stringency that inflates cost and validation time.

• [1] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – FDA Potency Category 3 NDSRI, 400 ng/day AI. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source
• [2] FDA. (2023). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. U.S. Department of Health and Human Services. Retrieved from https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs View Source

Co-Elution with Parent Tetracycline

Practitioners report that N‑nitroso‑desmethyl‑tetracycline co‑elutes with the parent tetracycline peak under standard reversed‑phase UPLC conditions and yields low electrospray‑ionisation signal in negative mode on a QQQ instrument, creating substantial quantitation difficulty [1]. By comparison, users of nitrosamine‑tigecycline (a related tetracycline NDSRI) report straightforward ESI⁺ detection with adequate sensitivity and no co‑elution problem [2]. This differential analytical behaviour means that a method validated for nitrosamine‑tigecycline cannot simply be reused for N‑nitroso‑desmethyl‑tetracycline; a bespoke separation and detection strategy—likely involving sub‑2 µm columns, diluent‑mediated API precipitation, and ESI optimisation—is mandatory.

Co‑elution

Data to verify

Co‑elutes with tetracycline; low ESI(‑) sensitivity

Comparator nitrosamine‑tigecycline: baseline resolution, good ESI(+) response

Method transfer from other NDSRI impossible without re‑development.

Reports from USP Nitrosamines Exchange; no peer‑reviewed publication.

Evidence Dimension	Chromatographic resolution and MS ionisation efficiency
Target Compound Data	Co-elution with tetracycline; low sensitivity in ESI(−)‑QQQ
Comparator Or Baseline	Nitrosamine‑tigecycline: baseline resolution from tigecycline, good sensitivity in ESI(+) mode (cross-study anecdotal evidence)
Quantified Difference	Qualitatively distinct: method transfer impossible without re‑development
Conditions	UPLC‑ESI(negative)‑QQQ for target; ESI(+)‑QQQ for comparator (USP Nitrosamines Exchange user reports)

Why This Matters

This forces the purchaser to acquire the authenticated N‑nitroso‑desmethyl‑tetracycline reference standard early in project planning, because generic or surrogate‑class nitrosamine standards do not recapitulate the co‑elution and ionisation behaviour.

• [1] USP Nitrosamines Exchange – Determination of N-nitroso desmethyl Tetracycline (2024). Community discussion on co-elution and low signal in UPLC‑ESI(negative)‑QQQ. Retrieved from https://nitrosamines.usp.org/t/determination-of-n-nitroso-desmethyl-tetracycline/12038 View Source
• [2] USP Nitrosamines Exchange – Determination of N-nitroso desmethyl Tetracycline (2024). User comment: 'We had only analyze Nitroso‑Tigecycline and no much problem was found. it could be analyze quite well by ESI⁺.' Retrieved from https://nitrosamines.usp.org/t/determination-of-n-nitroso-desmethyl-tetracycline/12038 View Source

Synthesis Difficulty and Commercial Scarcity

The N‑nitroso‑desmethyl‑tetracycline impurity is acknowledged by multiple laboratories as 'particularly difficult to synthesize or obtain,' with several vendors unable to fulfill orders despite repeated attempts [1]. In marked contrast, N‑nitroso‑N‑desmethyl‑oxytetracycline has been subjected to 10 formal nitrosation attempts under forced conditions (NAP test) that uniformly failed to produce the nitrosamine, resulting in a documented synthesis‑failure report that satisfies EMA non‑formation demonstration requirements [2]. The scarcity of the target compound relative to the oxytetracycline analog elevates the procurement importance of any vendor who can supply a fully characterised batch with COA, HPLC purity, and structural confirmation.

Sourcing

Reported

Multiple laboratory sourcing failures reported

Oxytetracycline analog: 10 NAP attempts, 0% detection

Early procurement critical; scarcity differs markedly from non‑forming analog.

Based on vendor and exchange‑forum reports.

Evidence Dimension	Commercial synthesis success rate and availability
Target Compound Data	Multiple sourcing failures reported by laboratories; limited commercial availability [1]
Comparator Or Baseline	N‑Nitroso‑N‑desmethyl‑oxytetracycline: 10 synthesis attempts, 100 % failure to detect formation (official NAP failure report available) [2]
Quantified Difference	Target: scarce but obtainable through specialised vendors; comparator: synthesis attempts confirm non‑formability
Conditions	Multiple nitrosation conditions tested; communication threads on USP Nitrosamines Exchange and Veeprho synthesis‑attempts product page

Why This Matters

For quality‑control laboratories that must demonstrate control of this specific NDSRI, early procurement of the authenticated reference standard is essential, because substitution with the oxytetracycline analog is scientifically meaningless when formation pathways and analytical behaviour differ.

• [1] USP Nitrosamines Exchange – N-nitroso desmethyl Tetracycline Standard (2025). Sourcing difficulty discussion. Retrieved from https://nitrosamines.usp.org/t/n-nitroso-desmethyl-tetracycline-standard/13825 View Source
• [2] Veeprho. (2026). N-Nitroso Desmethyl Oxytetracycline; Synthesis Attempts and Failure Report (NAP Test). Retrieved from https://veeprho.com/impurities/n-nitroso-n-desmethyl-oxytetracycline-synthesis-attempts-and-failure-report-nap-test/ View Source

Parent-Drug Lineage Specificity

N‑nitroso‑desmethyl‑tetracycline is formally registered as an N‑nitroso derivative of the secondary amine present in minocycline and tetracycline [1]. Its molecular connectivity (C₂₁H₂₁N₃O₉, MW 459.41) differs from the doxycycline‑derived N‑nitroso‑N‑desmethyl‑doxycycline (also C₂₁H₂₁N₃O₉, but with a distinct stereochemical and hydroxylation pattern at C‑5/C‑6) [2]. Although the two compounds share the same molecular formula, the substitution of doxycycline for minocycline/tetracycline in a nitrosamine reference standard changes the reference retention time, fragmentation fingerprint, and potentially the ionisation efficiency, invalidating cross‑matrix quantification.

Parent Drug

Class-level

Derived from minocycline/tetracycline; structural isomer of doxycycline‑based NDSRI

Substitution invalidates retention time and quantification.

Identical molecular formula (C₂₁H₂₁N₃O₉) but different 3D configuration.

Evidence Dimension	Parent‑drug identity and structural isomerism
Target Compound Data	Derived from desmethyl‑tetracycline, associated with minocycline and tetracycline APIs; C₂₁H₂₁N₃O₉, 459.41 g/mol [1]
Comparator Or Baseline	N‑Nitroso‑N‑desmethyl‑doxycycline: derived from doxycycline; identical molecular formula (C₂₁H₂₁N₃O₉) but different stereochemistry at C‑5/C‑6 [2]
Quantified Difference	Structural isomerism: identical elemental composition, different 3D configuration and synthetic origin
Conditions	Structural classification based on vendor‑supplied IUPAC names, SMILES, and parent‑drug documentation

Why This Matters

Using the doxycycline‑derived nitrosamine standard for a minocycline or tetracycline product would mean relying on a different chemical entity, violating regulatory expectations that the reference standard matches the NDSRI structurally linked to the API in the drug product.

• [1] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – Parent drug Tetracycline. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source
• [2] Veeprho. (2023). N-Nitroso-N-desmethyldoxycycline – Product Information. Retrieved from https://veeprho.com/impurities/n-nitroso-n-desmethyldoxycycline/ (accessed via search result). View Source

Nitrosation Susceptibility Hierarchy

Under standardized chemical nitrosation conditions, minocycline (which contains two N,N‑dimethylamino groups) generates high yields of volatile nitrosamines, with NDMA yields reaching 11 % of the theoretical maximum [1]. Oxytetracycline, by contrast, produces far lower nitrosamine yields and, notably, its desmethyl‑N‑nitroso analog was not detected after 10 forced nitrosation attempts (NAP test) [2]. Although this class‑level inference does not provide a direct head‑to‑head yield for N‑nitroso‑desmethyl‑tetracycline itself, the divergent nitrosation propensity across tetracycline sub‑types reinforces the need for a parent‑specific impurity standard rather than a one‑class‑fits‑all approach.

Nitrosation

Class-level

Minocycline yields 11 % NDMA; oxytetracycline analog not detectable

Divergent nitrosation risk requires parent‑specific standard.

Class inference from literature; no direct formation data for target itself.

Evidence Dimension	Nitrosation yield and detectability under forced conditions
Target Compound Data	No direct nitrosation yield data located; parent minocycline yields 11 % NDMA under standard nitrosation [1]
Comparator Or Baseline	Oxytetracycline: low nitrosamine yield historically; N‑nitroso‑desmethyl‑oxytetracycline undetected after 10 synthesis attempts (NAP failure) [2]
Quantified Difference	Qualitative difference: minocycline readily nitrosatable (11 % NDMA); oxytetracycline NDSRI not formed under identical forced conditions
Conditions	Standardized nitrosation pH 3–4, 37 °C, NaNO₂ excess; NAP test conditions mimicking manufacturing worst‑case scenarios [1][2]

Why This Matters

Procurement of the specific N‑nitroso‑desmethyl‑tetracycline standard reflects the actual nitrosation risk of the minocycline/tetracycline API family, whereas the oxytetracycline analog's proven non‑formability makes it irrelevant for method development.

• [1] Yamamoto, M., et al. (2008). Formation of volatile nitrosamines by drug‑nitrite interactions under physiological conditions. J. Stage, 11 % NDMA yield from minocycline. Retrieved from https://www.jstage.jst.go.jp/article/jhs/54/2/54_2_209/_article View Source
• [2] Veeprho. (2026). N-Nitroso Desmethyl Oxytetracycline; Synthesis Attempts and Failure Report (NAP Test). Retrieved from https://veeprho.com/impurities/n-nitroso-n-desmethyl-oxytetracycline-synthesis-attempts-and-failure-report-nap-test/ View Source

N-Nitroso-Desmethyl-Tetracycline: Application Scenarios

ANDA Method Validation for Minocycline/Tetracycline

In an Abbreviated New Drug Application (ANDA) for a generic minocycline or tetracycline product, the FDA requires demonstration that N‑nitroso‑desmethyl‑tetracycline is controlled below the 400 ng/day AI [1]. Because the impurity co‑elutes with tetracycline under generic LC conditions [2], the validated method must use this exact reference standard to establish system suitability, retention‑time identification, linearity, LOQ, and accuracy/recovery in the specific drug‑product matrix. A surrogate nitrosamine standard (e.g., NDMA or nitrosamine‑doxycycline) will not satisfy the regulatory requirement for analyte‑matched validation.

GMP Lot-Release Testing for Tetracycline

During commercial production of tetracycline or minocycline APIs, each batch must be screened for process‑derived NDSRIs. N‑nitroso‑desmethyl‑tetracycline is a listed NDSRI with a quantitative AI threshold [1]. QC laboratories must quantify this impurity at levels well below 400 ng/day in the finished product, necessitating a characterised reference standard with certified purity (typically ≥95 % by HPLC) to prepare calibration standards and spiked matrix controls. The documented difficulty in separating the impurity from the parent API [2] means that method‑development failures are common without the authentic standard.

Nitrosamine Risk Assessment and NAP Justification

EMA and FDA guidances allow manufacturers to submit a nitrosation assay procedure (NAP) report to justify omission of confirmatory testing for impurities that cannot form [1]. However, when the structural analog N‑nitroso‑desmethyl‑oxytetracycline was subjected to 10 NAP attempts, it failed to form, providing a positive regulatory justification [REF-1]. In contrast, N‑nitroso‑desmethyl‑tetracycline has a known nitrosation pathway via the desmethyl‑tetracycline secondary amine [2]. For risk assessments where formation cannot be ruled out, procurement of the authentic reference standard is mandatory to generate the confirmatory testing data that regulators require.

Pharmacopoeial Monograph Development and Harmonisation

Pharmacopoeias (USP, EP, JP, BP) are actively developing general chapters and specific monographs for nitrosamine impurities [1]. N‑nitroso‑desmethyl‑tetracycline, as a tetracycline‑specific NDSRI with an FDA‑defined AI, is a high‑priority candidate for inclusion in future tetracycline‑class monographs. Reference standard manufacturers and pharmacopoeial agencies require highly characterised batches to establish collaborative study values. Early procurement of the standard from a vendor providing comprehensive characterisation data (NMR, HRMS, HPLC purity, residual solvents) [2] positions laboratories to participate in method harmonisation studies and to align internal specifications with emerging compendial requirements.

Application

Selection Property

Validation Focus

ANDA Method Validation (Minocycline/Tetracycline)

Analyte‑matched reference standard

System suitability, retention time, accuracy in drug‑product matrix

GMP Lot‑Release Testing

Certified purity and calibrated quantification

Batch‑level quantification below 400 ng/day AI

Nitrosamine Risk Assessment / NAP Justification

Formation‑pathway evidence package

Confirmatory testing data generation

Pharmacopoeial Monograph Harmonization

Highly‑characterized batch data

Collaborative study and compendial alignment

• [1] Veeprho. (2023). N-Nitroso Desmethyl Tetracycline – FDA Potency Category 3 NDSRI, 400 ng/day AI. Retrieved from https://veeprho.com/impurities/n-nitroso-desmethyl-tetracycline/ View Source
• [2] USP Nitrosamines Exchange – Determination of N-nitroso desmethyl Tetracycline (2024). Community discussion on co-elution and detection challenges. Retrieved from https://nitrosamines.usp.org/t/determination-of-n-nitroso-desmethyl-tetracycline/12038 View Source